Cas no 1864776-58-8 (1,3-Dicyclopropyl-2-ethylpropane-1,3-dione)

• Product Name: 1,3-Dicyclopropyl-2-ethylpropane-1,3-dione
• CAS No: 1864776-58-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6612097
• PubChem ID: 165475448
• Update Time: 2025-10-23

1,3-Dicyclopropyl-2-ethylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1864776-58-8
• EN300-1124982
• 1,3-dicyclopropyl-2-ethylpropane-1,3-dione
• 1,3-Dicyclopropyl-2-ethylpropane-1,3-dione

• Inchi： 1S/C11H16O2/c1-2-9(10(12)7-3-4-7)11(13)8-5-6-8/h7-9H,2-6H2,1H3
• InChI Key： HQKVINNTVJONRV-UHFFFAOYSA-N
• SMILES： O=C(C(CC)C(C1CC1)=O)C1CC1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Additional information on 1,3-Dicyclopropyl-2-ethylpropane-1,3-dione

Comprehensive Overview of 1,3-Dicyclopropyl-2-ethylpropane-1,3-dione (CAS No. 1864776-58-8)

1,3-Dicyclopropyl-2-ethylpropane-1,3-dione (CAS No. 1864776-58-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This diketone derivative, characterized by its cyclopropyl and ethyl substituents, offers a fascinating case study for researchers exploring novel synthetic pathways and functional materials. Its molecular architecture, featuring two dione groups, makes it a valuable intermediate in the synthesis of complex organic molecules.

The compound's 1,3-dione functionality is particularly noteworthy, as it enables diverse reactivity patterns, including chelation with metal ions and participation in condensation reactions. This versatility has led to growing interest in 1,3-Dicyclopropyl-2-ethylpropane-1,3-dione as a building block for advanced materials, with potential applications ranging from coordination chemistry to pharmaceutical research. Recent studies have highlighted its role in developing new ligand systems for catalytic applications, aligning with the current industry focus on sustainable and efficient chemical processes.

From a synthetic perspective, the incorporation of cyclopropyl rings in 1,3-Dicyclopropyl-2-ethylpropane-1,3-dione introduces interesting steric and electronic effects that influence its reactivity. These structural features have become a hot topic in computational chemistry circles, where researchers are using molecular modeling techniques to predict its behavior in various chemical environments. The compound's stability under different conditions is another area of active investigation, particularly among scientists working on thermal-resistant materials and high-performance polymers.

The analytical characterization of CAS No. 1864776-58-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its application in precision chemistry. Recent advancements in analytical instrumentation have enabled more detailed studies of its molecular interactions, contributing to a better understanding of its potential in materials science and medicinal chemistry.

In the context of current research trends, 1,3-Dicyclopropyl-2-ethylpropane-1,3-dione has emerged as a subject of interest in green chemistry initiatives. Its potential as a precursor for environmentally benign processes aligns with the global push toward sustainable chemical manufacturing. Researchers are particularly excited about its possible role in developing bio-based materials and renewable energy technologies, areas that dominate contemporary scientific discourse.

The safety profile and handling requirements of CAS No. 1864776-58-8 have been thoroughly investigated, with standard laboratory precautions being sufficient for its manipulation. This aspect makes it attractive for industrial applications where safety and ease of use are paramount considerations. The compound's stability under normal storage conditions further enhances its practicality for various research and development applications.

Looking forward, the scientific community anticipates expanded applications for 1,3-Dicyclopropyl-2-ethylpropane-1,3-dione as research into its properties continues. Its unique combination of structural features positions it as a promising candidate for innovation in multiple chemical domains. With ongoing studies exploring its potential in nanotechnology and advanced material design, this compound is poised to remain at the forefront of chemical research in the coming years.